Cas no 1461720-38-6 (rac-2-(1R,3S)-3-{(benzyloxy)carbonylamino}cyclopentylacetic acid)

• Product Name: rac-2-(1R,3S)-3-{(benzyloxy)carbonylamino}cyclopentylacetic acid
• CAS No: 1461720-38-6
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 5606872
• PubChem ID: 165486263
• Update Time: 2025-06-15

rac-2-(1R,3S)-3-{(benzyloxy)carbonylamino}cyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-[(1R,3S)-3-{[(benzyloxy)carbonyl]amino}cyclopentyl]acetic acid
• EN300-841187
• 1461720-38-6
• rac-2-(1R,3S)-3-{(benzyloxy)carbonylamino}cyclopentylacetic acid

• Inchi： 1S/C15H19NO4/c17-14(18)9-12-6-7-13(8-12)16-15(19)20-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,16,19)(H,17,18)/t12-,13+/m1/s1
• InChI Key： BTWOPOUKYHMIAT-OLZOCXBDSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H]1CC[C@@H](CC(=O)O)C1)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-2-(1R,3S)-3-{(benzyloxy)carbonylamino}cyclopentylacetic acid

Comprehensive Overview of rac-2-(1R,3S)-3-{(benzyloxy)carbonylamino}cyclopentylacetic acid (CAS No. 1461720-38-6)

rac-2-(1R,3S)-3-{(benzyloxy)carbonylamino}cyclopentylacetic acid (CAS No. 1461720-38-6) is a chiral carboxylic acid derivative widely studied in pharmaceutical and organic chemistry research. This compound features a cyclopentyl backbone substituted with a benzyloxycarbonyl (Cbz) protecting group, making it a valuable intermediate in peptide synthesis and drug development. Its unique stereochemistry (1R,3S) and functional groups contribute to its versatility in asymmetric synthesis and medicinal chemistry applications.

The growing interest in chiral building blocks like rac-2-(1R,3S)-3-{(benzyloxy)carbonylamino}cyclopentylacetic acid aligns with the pharmaceutical industry's focus on enantioselective drug design. Researchers frequently search for "Cbz-protected amino acid derivatives" or "cyclopentylacetic acid analogs" to explore their potential in modulating biological targets. The compound's CAS No. 1461720-38-6 serves as a critical identifier in chemical databases, ensuring precise tracking in patent literature and regulatory documentation.

In drug discovery, this compound's carboxylate and protected amine functionalities enable its use as a scaffold for protease inhibitors or GPCR modulators—topics trending in AI-driven drug discovery platforms. Computational chemists often investigate its 3D conformation using "molecular docking simulations" to predict binding affinities, a technique frequently queried in scientific search engines. The benzyloxycarbonyl group also offers selective deprotection strategies, a subject of interest in "orthogonal protection chemistry" discussions.

From a synthetic perspective, rac-2-(1R,3S)-3-{(benzyloxy)carbonylamino}cyclopentylacetic acid exemplifies advancements in stereocontrolled synthesis. Recent publications highlight its role in constructing constrained peptidomimetics—a hotspot in "macrocyclic drug design" forums. The compound's cyclopentane ring provides rigidity, addressing the industry's demand for "conformationally restricted analogs" to improve metabolic stability, a common search term among medicinal chemists.

Analytical characterization of CAS No. 1461720-38-6 typically involves HPLC chiral separation and NMR spectroscopy, techniques frequently searched alongside "chiral purity analysis." Its stability under various pH conditions makes it relevant to "preformulation studies," another trending topic in pharmaceutical development circles. Researchers also explore its salt-forming capabilities, connecting to queries about "counterion selection for API crystallization."

Environmental and regulatory aspects of rac-2-(1R,3S)-3-{(benzyloxy)carbonylamino}cyclopentylacetic acid are often discussed in "green chemistry" contexts, particularly regarding Cbz-group removal methodologies. The compound's biodegradability profile and synthetic atom economy align with searches for "sustainable chiral synthons," reflecting the industry's shift toward eco-friendly practices.

In conclusion, rac-2-(1R,3S)-3-{(benzyloxy)carbonylamino}cyclopentylacetic acid (CAS No. 1461720-38-6) represents a multifaceted tool for modern organic synthesis and drug discovery. Its structural features resonate with current research trends in enantioselective catalysis, peptide therapeutics, and computational chemistry, making it a compound of enduring scientific and industrial relevance.